Cas no 1785519-54-1 (2-Chloro-3,5-difluorobenzyl alcohol)

• Product Name: 2-Chloro-3,5-difluorobenzyl alcohol
• CAS No: 1785519-54-1
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 5152466
• Update Time: 2025-10-29

2-Chloro-3,5-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-3,5-difluoro-
• 2-Chloro-3,5-difluorobenzyl alcohol

• Inchi： 1S/C7H5ClF2O/c8-7-4(3-11)1-5(9)2-6(7)10/h1-2,11H,3H2
• InChI Key： DBUQFPJJRKHMFL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=CC(F)=C1Cl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 221.6±35.0 °C at 760 mmHg
• Flash Point: 87.8±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-Chloro-3,5-difluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-3,5-difluorobenzyl alcohol

Comprehensive Analysis of 2-Chloro-3,5-difluorobenzyl alcohol (CAS No. 1785519-54-1): Properties, Applications, and Industry Trends

2-Chloro-3,5-difluorobenzyl alcohol (CAS No. 1785519-54-1) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a halogenated benzyl alcohol derivative, it serves as a versatile intermediate for synthesizing complex molecules. The presence of both chloro and difluoro substituents enhances its reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis.

Recent studies highlight the growing demand for fluorinated building blocks like 2-Chloro-3,5-difluorobenzyl alcohol in drug discovery. With the pharmaceutical industry focusing on targeted therapies and small-molecule inhibitors, this compound’s ability to modulate bioavailability and metabolic stability aligns with trends in cancer research and CNS drug development. Researchers frequently search for "fluorinated alcohol applications" and "CAS 1785519-54-1 supplier," reflecting its commercial relevance.

The compound’s physicochemical properties—including a molecular weight of 182.56 g/mol and moderate polarity—make it suitable for chiral resolution and asymmetric catalysis. Analytical techniques like HPLC purification and NMR characterization are critical for quality control, as emphasized in queries such as "how to purify 2-Chloro-3,5-difluorobenzyl alcohol." Its stability under inert atmospheres addresses concerns about storage conditions for fluorinated compounds.

In agrochemicals, 2-Chloro-3,5-difluorobenzyl alcohol is explored for herbicide intermediates, leveraging its halogen atoms for pesticide resistance enhancement. Sustainability-driven searches like "green synthesis of difluorobenzyl derivatives" underscore the need for eco-friendly production methods. Regulatory compliance with REACH and FDA guidelines remains a key discussion point among manufacturers.

Future prospects include its potential in material science, particularly for liquid crystal and polymeric materials. The compound’s structure-activity relationship (SAR) data is increasingly shared in open-access databases, responding to the demand for "SAR of halogenated benzyl alcohols." Collaborative platforms now feature 1785519-54-1 in discussions on high-throughput screening libraries.